Cas no 174842-35-4 (Ethyl 4-(4-fluorophenoxy)-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate)

Ethyl 4-(4-fluorophenoxy)-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate is a fluorinated pyrazolopyridine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a 4-fluorophenoxy substituent, enhancing its binding affinity in biological systems, while the ester group at the 5-position offers versatility for further derivatization. The compound's rigid pyrazolopyridine core contributes to stability and selectivity, making it a valuable intermediate in drug discovery. Its synthetic utility lies in the ease of functional group modifications, enabling the development of targeted bioactive molecules. The presence of fluorine may improve metabolic stability and lipophilicity, key factors in optimizing pharmacokinetic properties. This compound is typically handled under controlled conditions due to its specialized nature.
Ethyl 4-(4-fluorophenoxy)-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate structure
174842-35-4 structure
Product Name:Ethyl 4-(4-fluorophenoxy)-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate
CAS No:174842-35-4
MF:C17H16FN3O3
MW:329.325647354126
MDL:MFCD00067965
CID:111782
PubChem ID:2737175
Update Time:2025-11-02

Ethyl 4-(4-fluorophenoxy)-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-(4-fluorophenoxy)-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate
    • 1H-Pyrazolo[3,4-b]pyridine-5-carboxylicacid, 4-(4-fluorophenoxy)-1,3-dimethyl-, ethyl ester
    • ETHYL 1,3-DIMETHYL-4-(4-FLUOROPHENOXY)-1H-PYRAZOLO[3,4-B]PYRIDINE-5-CARBOXYLATE
    • ethyl 4-(4-fluorophenoxy)-1,3-dimethylpyrazolo[3,4-b]pyridine-5-carboxylate
    • 2-(Methylsulfanyl)-5,7-Bis(Trifluoromethyl)Pyrazolo[1,5-a]Pyrimidine-3-Carbonitrile
    • HMS554F03
    • BUTTPARK 94\04-38
    • 4-(4-fluorophenoxy)-1,3-dimethyl-5-pyrazolo[3,4-b]pyridinecarboxylic acid ethyl ester
    • ethyl 4-(4-fluoranylphenoxy)-1,3-dimethyl-pyrazolo[3,4-b]pyridine-5-carboxylate
    • DTXSID10371894
    • FT-0625828
    • Oprea1_249493
    • A811695
    • AKOS015850941
    • Maybridge1_004513
    • W-206074
    • MFCD00067965
    • 1H-Pyrazolo[3,4-b]pyridine-5-carboxylic acid, 4-(4-fluorophenoxy)-1,3-dimethyl-, ethyl ester
    • CS-0336834
    • FS-6141
    • CCG-252563
    • 174842-35-4
    • Ethyl1,3-dimethyl-4-(4-fluorophenoxy)-1H-pyrazolo[3,4-b]pyridine-5-carboxylate97%
    • Ethyl 1,3-dimethyl-4-(4-fluorophenoxy)-1H-pyrazolo[3,4-b]pyridine-5-carboxylate 97%
    • DB-064974
    • MDL: MFCD00067965
    • Inchi: 1S/C17H16FN3O3/c1-4-23-17(22)13-9-19-16-14(10(2)20-21(16)3)15(13)24-12-7-5-11(18)6-8-12/h5-9H,4H2,1-3H3
    • InChI Key: FOQKYRVPJNXAAV-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)OC1C(C(=O)OCC)=CN=C2C=1C(C)=NN2C

Computed Properties

  • Exact Mass: 329.11800
  • Monoisotopic Mass: 329.118
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 445
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 66.2Ų

Experimental Properties

  • Density: 1.66
  • Melting Point: 110-111,5°C
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.601
  • PSA: 66.24000
  • LogP: 3.38480

Ethyl 4-(4-fluorophenoxy)-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate Security Information

  • Hazard Statement: Irritant
  • Safety Instruction: S24/25
  • Hazardous Material Identification: Xi
  • Safety Term:S24/25

Ethyl 4-(4-fluorophenoxy)-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Additional information on Ethyl 4-(4-fluorophenoxy)-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate

Ethyl 4-(4-fluorophenoxy)-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate (CAS No. 174842-35-4): A Comprehensive Overview

Ethyl 4-(4-fluorophenoxy)-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate (CAS No. 174842-35-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazolo[3,4-b]pyridine derivative is known for its unique structural features, which make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals often search for this compound due to its potential applications in drug discovery and material science.

The molecular structure of Ethyl 4-(4-fluorophenoxy)-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate includes a fluorophenoxy group and an ester functionality, which contribute to its reactivity and versatility. These features are particularly relevant in the context of modern medicinal chemistry, where the demand for heterocyclic compounds with tailored properties is on the rise. The compound's CAS number 174842-35-4 serves as a unique identifier, ensuring accurate referencing in scientific literature and commercial databases.

One of the key reasons for the growing interest in Ethyl 4-(4-fluorophenoxy)-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate is its potential role in the development of kinase inhibitors, a hot topic in pharmaceutical research. Kinase inhibitors are widely studied for their applications in treating various diseases, including cancer and inflammatory disorders. The compound's pyrazolo[3,4-b]pyridine core is structurally similar to purine, making it a promising scaffold for designing novel therapeutics.

In addition to its pharmaceutical applications, Ethyl 4-(4-fluorophenoxy)-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate is also explored in agrochemical research. The incorporation of a fluorine atom into the phenoxy group enhances the compound's bioactivity and stability, which is a common strategy in modern pesticide design. This aligns with the increasing demand for environmentally friendly and efficient crop protection solutions.

The synthesis of Ethyl 4-(4-fluorophenoxy)-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate typically involves multi-step organic reactions, including condensation and esterification processes. Researchers often optimize these procedures to improve yield and purity, as high-quality intermediates are critical for downstream applications. The compound's CAS No. 174842-35-4 is frequently cited in patents and research papers, highlighting its importance in industrial and academic settings.

From a commercial perspective, Ethyl 4-(4-fluorophenoxy)-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate is available through specialized chemical suppliers who cater to the needs of pharmaceutical and agrochemical companies. The compound's market demand is driven by the ongoing search for innovative chemical entities that can address unmet medical and agricultural challenges. Its unique structure and versatile applications make it a valuable asset in the chemical industry.

In conclusion, Ethyl 4-(4-fluorophenoxy)-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate (CAS No. 174842-35-4) represents a fascinating example of how heterocyclic chemistry can contribute to advancements in multiple fields. Whether in drug discovery, agrochemical development, or material science, this compound continues to inspire researchers and industry professionals alike. Its pyrazolo[3,4-b]pyridine backbone and fluorophenoxy substituent offer endless possibilities for innovation, making it a compound worth watching in the years to come.

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